Cas no 80444-74-2 (2-Pyrrolidinone, 1-ethyl-5-hexyl-)
80444-74-2 structure
Product Name:2-Pyrrolidinone, 1-ethyl-5-hexyl-
CAS No:80444-74-2
MF:C12H23NO
MW:197.317123651505
CID:705612
PubChem ID:12771046
Update Time:2025-04-19
2-Pyrrolidinone, 1-ethyl-5-hexyl- Chemical and Physical Properties
Names and Identifiers
-
- 2-Pyrrolidinone, 1-ethyl-5-hexyl-
- 1-ethyl-5-hexylpyrrolidin-2-one
- DTXSID70509459
- 80444-74-2
-
- Inchi: 1S/C12H23NO/c1-3-5-6-7-8-11-9-10-12(14)13(11)4-2/h11H,3-10H2,1-2H3
- InChI Key: IIKFJFJECZTNSX-UHFFFAOYSA-N
- SMILES: O=C1CCC(CCCCCC)N1CC
Computed Properties
- Exact Mass: 197.177964357g/mol
- Monoisotopic Mass: 197.177964357g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 6
- Complexity: 179
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 20.3Ų
2-Pyrrolidinone, 1-ethyl-5-hexyl- Related Literature
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
-
J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
-
5. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
80444-74-2 (2-Pyrrolidinone, 1-ethyl-5-hexyl-) Related Products
- 2602-61-1(N,N-Diethyldecanamide)
- 2687-91-4(N-Ethylpyrrolidinone)
- 3470-98-2(1-Butylpyrrolidin-2-one)
- 2556-73-2(N-Methylcaprolactam)
- 872-50-4(N-Methylpyrrolidone)
- 996-97-4(N,N-Diethyloctanamide)
- 59227-89-3(Laurocapram)
- 3352-87-2(N,N-Diethyldodecanamide)
- 2687-94-7(1-Octyl-2-pyrrolidone)
- 2687-96-9(1-Dodecyl-2-pyrrolidinone)
Recommended suppliers
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
CN Supplier
Bulk
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
CN Supplier
Bulk
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
CN Supplier
Bulk